N-{[2-(4-acetyl-1-piperazinyl)-3-pyridinyl]methyl}-2,4-difluorobenzamide
Overview
Description
N-{[2-(4-acetyl-1-piperazinyl)-3-pyridinyl]methyl}-2,4-difluorobenzamide, also known as DFB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in cancer research. DFB is a small molecule inhibitor that targets the oncogenic protein, c-Myc, which is known to play a critical role in the development and progression of various types of cancer.
Scientific Research Applications
Neurotransmission Study
N-{[2-(4-acetyl-1-piperazinyl)-3-pyridinyl]methyl}-2,4-difluorobenzamide has been utilized in research focused on the serotonergic neurotransmission system, particularly through the study of its analogs like [(18)F]p-MPPF, a 5-HT(1A) antagonist. This research aims to deepen the understanding of serotonin receptors' role in various neurological and psychological conditions, employing techniques such as positron emission tomography (PET) for in-vivo studies (Plenevaux et al., 2000).
Antidementia Drug Research
Studies have investigated derivatives of this compound, such as FK960, focusing on their potential as antidementia drugs. These compounds have been shown to augment long-term potentiation in hippocampal slices, suggesting a mechanism for improving cognitive function and memory (Matsuoka & Satoh, 1998).
Coordination Polymer Research
Research has also extended into the development of novel coordination polymers, where the compound and its derivatives play a role in creating materials with unique properties, such as spontaneous polarization and low dielectric loss, potentially useful for high-density data storage (Ahmad et al., 2014).
Synthesis and Structural Analysis
There's ongoing research into the synthesis and structure-activity relationships of piperazine derivatives, including those related to this compound, aiming at understanding their binding affinity and action mechanisms on biological targets (Zhuang et al., 1994).
Protein Kinase Inhibition
Some studies focus on leveraging the structural framework of this compound for the development of broad-spectrum protein kinase inhibitors, which could have implications in cancer therapy and other diseases where protein kinases play a crucial role (Russell et al., 2015).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N-[[2-(4-acetylpiperazin-1-yl)pyridin-3-yl]methyl]-2,4-difluorobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20F2N4O2/c1-13(26)24-7-9-25(10-8-24)18-14(3-2-6-22-18)12-23-19(27)16-5-4-15(20)11-17(16)21/h2-6,11H,7-10,12H2,1H3,(H,23,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMBAVUFVTWGVON-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)C2=C(C=CC=N2)CNC(=O)C3=C(C=C(C=C3)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20F2N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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